Cas no 691396-60-8 (6-amino-7-(4-chlorophenylsulfonyl)-5-phenethyl-5H-pyrrolo[2,3-dicarbonitrile)

• Product Name: 6-amino-7-(4-chlorophenylsulfonyl)-5-phenethyl-5H-pyrrolo[2,3-dicarbonitrile
• CAS No: 691396-60-8
• MF: C₂₂H₁₅ClN₆O₂S
• MW: 462.911501169205
• CID: 6179864
• PubChem ID: 1426068
• Update Time: 2025-06-07

6-amino-7-(4-chlorophenylsulfonyl)-5-phenethyl-5H-pyrrolo[2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-amino-7-(4-chlorophenylsulfonyl)-5-phenethyl-5H-pyrrolo[2,3-dicarbonitrile
• 6-amino-7-(4-chlorobenzenesulfonyl)-5-(2-phenylethyl)-5H-pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
• AKOS001146960
• Z104342466
• 6-amino-7-(4-chlorophenyl)sulfonyl-5-(2-phenylethyl)pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
• EN300-22917350
• 691396-60-8
• NSC730044
• NSC-730044

• Inchi： 1S/C22H15ClN6O2S/c23-15-6-8-16(9-7-15)32(30,31)20-19-22(28-18(13-25)17(12-24)27-19)29(21(20)26)11-10-14-4-2-1-3-5-14/h1-9H,10-11,26H2
• InChI Key： MOKFUDLVPGFLJD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C2C(=NC(C#N)=C(C#N)N=2)N(CCC2C=CC=CC=2)C=1N)(=O)=O

Computed Properties

• Exact Mass: 462.0665726g/mol
• Monoisotopic Mass: 462.0665726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 147Ų

Additional information on 6-amino-7-(4-chlorophenylsulfonyl)-5-phenethyl-5H-pyrrolo[2,3-dicarbonitrile

Comprehensive Overview of 6-amino-7-(4-chlorophenylsulfonyl)-5-phenethyl-5H-pyrrolo[2,3-d]pyrimidine-2,4-dicarbonitrile (CAS No. 691396-60-8)

The compound 6-amino-7-(4-chlorophenylsulfonyl)-5-phenethyl-5H-pyrrolo[2,3-d]pyrimidine-2,4-dicarbonitrile (CAS No. 691396-60-8) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a pyrrolo[2,3-d]pyrimidine core with functional groups such as amino, 4-chlorophenylsulfonyl, and phenethyl moieties, making it a subject of interest in pharmaceutical and materials science research. This compound's dicarbonitrile groups further enhance its reactivity, enabling potential applications in drug discovery and molecular engineering.

In recent years, the demand for novel heterocyclic compounds like 6-amino-7-(4-chlorophenylsulfonyl)-5-phenethyl-5H-pyrrolo[2,3-d]pyrimidine-2,4-dicarbonitrile has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, aligning with the growing focus on targeted therapies for chronic diseases. The presence of the 4-chlorophenylsulfonyl group suggests possible interactions with biological receptors, a hot topic in AI-driven drug design and computational chemistry.

The synthesis of CAS No. 691396-60-8 involves multi-step organic reactions, often requiring precise control of conditions to achieve high yields. Its pyrrolopyrimidine scaffold is analogous to purine bases, a feature shared with many FDA-approved drugs. This structural similarity has sparked discussions in open-access journals and patent filings, especially regarding intellectual property strategies for small-molecule therapeutics. Notably, its phenethyl side chain may influence blood-brain barrier permeability—a key consideration in neuropharmacology research.

From an industrial perspective, 691396-60-8 exemplifies the trend toward high-value fine chemicals in the life sciences sector. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, reflecting the compound's complexity. Environmental factors also play a role; its chlorophenyl component warrants studies on green chemistry alternatives, a frequent search query among sustainability-focused researchers.

Emerging applications of 6-amino-7-(4-chlorophenylsulfonyl)-5-phenethyl-5H-pyrrolo[2,3-d]pyrimidine-2,4-dicarbonitrile extend to material science, where its conjugated system could contribute to organic electronics. This interdisciplinary potential aligns with Google Scholar's trending topics on multi-functional molecules. As regulatory landscapes evolve, proper documentation of its physicochemical properties (e.g., solubility, stability) remains essential for GLP compliance—a concern frequently raised in pharmaceutical forums.

In conclusion, CAS No. 691396-60-8 represents a compelling case study at the intersection of medicinal chemistry and molecular innovation. Its structural features respond to contemporary challenges in precision medicine and smart materials, making it a recurring subject in grant proposals and research publications. Future studies may explore its structure-activity relationships or derivatives, addressing popular search terms like "pyrrolopyrimidine drug candidates" and "sulfonyl-containing bioactive compounds".